
A Comprehensive Technical Guide to the
Physical Properties of 1-Octadecanethiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Octadecanethiol
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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Octadecanethiol (C18H38S), also known as stearyl mercaptan, is a long-chain aliphatic

thiol. Its molecular structure, consisting of a lengthy hydrophobic 18-carbon chain and a

reactive thiol (-SH) group, imparts unique physicochemical properties that are leveraged in a

multitude of scientific and industrial applications. This technical guide provides an in-depth

overview of the key physical properties of 1-octadecanethiol, specifically its melting point and

solubility, supported by detailed experimental protocols and structured data for ease of

reference.

Core Physical Properties
The distinct physical characteristics of 1-octadecanethiol are fundamental to its behavior in

various systems. Its waxy, solid nature at room temperature and its solubility profile are critical

parameters for its application in surface modification, nanotechnology, and as a reagent in

organic synthesis.[1]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 1-octadecanethiol
compiled from various sources.
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Property Value Source(s)

Melting Point 24-31 °C [2]

30-33 °C [3][4]

29-34 °C [5]

77 °F (25 °C) [2]

Solubility

Water Insoluble [1][2][4][6][7]

Nonpolar Organic Solvents

(e.g., hexane, benzene,

toluene)

Soluble [1][6]

Experimental Protocols
Accurate determination of the physical properties of a compound like 1-octadecanethiol is
crucial for its application and for ensuring the reproducibility of experimental results. The

following sections detail standardized methodologies for measuring its melting point and a

general approach for determining its solubility.

Determination of Melting Point
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow temperature range.

The presence of impurities typically leads to a depression and broadening of the melting point

range.[8][9]

Principle: A small, finely powdered sample of the organic solid is heated slowly, and the

temperature at which the substance begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting point range.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]
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Capillary tubes (sealed at one end)[10]

Thermometer[11]

Mortar and pestle (optional, for grinding the sample)[11]

Procedure:

Sample Preparation: A small amount of 1-octadecanethiol is placed on a clean, dry surface

and crushed into a fine powder. The open end of a capillary tube is pressed into the powder.

The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming

for a sample height of 1-2 mm.[10][12]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in the heating block of a

melting point apparatus or immersed in an oil bath within a Thiele tube.[8][10]

Heating: The sample is heated rapidly at first to determine an approximate melting point. The

apparatus is then allowed to cool.[8] A second, more careful determination is performed with

a fresh sample, heating slowly (approximately 2°C per minute) as the temperature

approaches the approximate melting point.[8][9]

Observation and Recording: The temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the entire sample has turned into a clear

liquid (the end of melting) are recorded. This provides the melting point range.[11][12]

Determination of Solubility
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature. For 1-octadecanethiol, its long hydrocarbon chain

dictates its solubility behavior.[6]

Principle: A known amount of the solute (1-octadecanethiol) is added to a known volume of a

solvent. The mixture is agitated at a constant temperature until equilibrium is reached. The

concentration of the dissolved solute is then determined.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/product/b147371?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/product/b147371?utm_src=pdf-body
https://www.solubilityofthings.com/octadecane-1-thiol
https://www.benchchem.com/product/b147371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vials or test tubes with secure caps

Constant temperature shaker or incubator

Analytical balance

Filtration system (e.g., syringe filters)

Analytical instrument for quantification (e.g., Gas Chromatography-Mass Spectrometry (GC-

MS) or High-Performance Liquid Chromatography (HPLC))

Procedure (General Approach):

Preparation of Saturated Solution: An excess amount of 1-octadecanethiol is added to a

known volume of the solvent of interest (e.g., water, ethanol, hexane) in a sealed vial.

Equilibration: The vials are placed in a constant temperature shaker and agitated for a

sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is

saturated.

Phase Separation: The vials are allowed to stand at the same constant temperature to allow

any undissolved solid to settle.

Sample Collection and Filtration: A known volume of the supernatant is carefully withdrawn

and immediately filtered through a syringe filter to remove any suspended solid particles.

Quantification: The concentration of 1-octadecanethiol in the filtered solution is determined

using a suitable analytical technique. For a volatile compound like 1-octadecanethiol, GC-

MS is often a preferred method. For less volatile thiols, HPLC with a suitable detector can be

employed.[13] A calibration curve prepared with standard solutions of known concentrations

is used to determine the concentration of the sample.

Visualizations
To aid in the conceptualization of the experimental workflow for determining the physical

properties of 1-octadecanethiol, the following diagram is provided.
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Workflow for Physical Property Determination of 1-Octadecanethiol

Start: Obtain 1-Octadecanethiol Sample

Sample Preparation
(Grinding/Weighing)

Melting Point Determination Solubility Determination

Capillary Method Protocol Saturation Method Protocol

Record Melting
Point Range

Quantify Concentration
(e.g., GC-MS)

End: Characterized Physical Properties

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 1-Octadecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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